Mass Shift of +4 Da Provides Optimal Spectral Separation vs. Unlabeled and d17 Analogs
A mass difference between the analyte and the internal standard must be at least 3 Da for reliable quantification of small molecules (<1000 Da) to avoid spectral overlap . 1-Bromooctane-d4 provides a +4 Da mass shift (Δm/z = 4) relative to unlabeled 1-Bromooctane (M+0), effectively separating the internal standard signal from the analyte's M+0 and natural abundance M+1/M+2 isotopes . In contrast, 1-Bromooctane-d2 (Δm/z = 2) falls below this recommended threshold and risks interference, while 1-Bromooctane-d17 (Δm/z = 17) introduces a much larger mass difference that can alter chromatographic retention and extraction recovery relative to the analyte [1].
d17: +17 Da
| Evidence Dimension | Mass Difference from Unlabeled Analyte (Δm/z) |
|---|---|
| Target Compound Data | +4 Da |
| Comparator Or Baseline | 1-Bromooctane-d2: +2 Da; 1-Bromooctane-d17: +17 Da |
| Quantified Difference | 1-Bromooctane-d4 exceeds the minimum 3 Da requirement, whereas d2 does not. d4's shift is 13 Da less than d17. |
| Conditions | Small molecule MS analysis (<1000 Da) per general internal standard design principles. |
Why This Matters
This +4 Da shift ensures analytical accuracy by preventing spectral overlap while maintaining close physicochemical similarity to the analyte, a key criterion for a robust internal standard.
- [1] Springer. (2002). LC-MS-MS experiences with internal standards. Chromatographia. View Source
